Cas no 1152555-64-0 (N-(butan-2-yl)-4-propylcyclohexan-1-amine)

• Product Name: N-(butan-2-yl)-4-propylcyclohexan-1-amine
• CAS No: 1152555-64-0
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 4572870
• PubChem ID: 43079777
• Update Time: 2025-06-08

N-(butan-2-yl)-4-propylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N-(1-methylpropyl)-4-propyl-
• n-(Sec-butyl)-4-propylcyclohexan-1-amine
• N-(butan-2-yl)-4-propylcyclohexan-1-amine

• Inchi： 1S/C13H27N/c1-4-6-12-7-9-13(10-8-12)14-11(3)5-2/h11-14H,4-10H2,1-3H3
• InChI Key： DXXDMIRGGSZVGH-UHFFFAOYSA-N
• SMILES： C1(NC(C)CC)CCC(CCC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(butan-2-yl)-4-propylcyclohexan-1-amine

N-(butan-2-yl)-4-propylcyclohexan-1-amine: A Comprehensive Overview

The compound N-(butan-2-yl)-4-propylcyclohexan-1-amine (CAS No. 1152555-64-0) is a versatile organic compound with significant applications in various fields, including materials science, pharmaceuticals, and industrial chemistry. This compound is characterized by its unique structure, which combines a cyclohexane ring with an amine group and a butanoyl substituent, making it highly functional for a range of chemical reactions and applications.

Recent studies have highlighted the potential of N-(butan-2-yl)-4-propylcyclohexan-1-amine in the development of advanced materials, particularly in the synthesis of high-performance polymers and composites. Researchers have demonstrated that this compound can serve as a building block for creating materials with enhanced mechanical properties, thermal stability, and chemical resistance, which are critical for applications in aerospace, automotive industries, and electronics.

In the pharmaceutical sector, N-(butan-2-yl)-4-propylcyclohexan-1-amine has shown promise as an intermediate in drug synthesis. Its ability to form stable bonds with other functional groups makes it an ideal candidate for developing bioactive molecules targeting various therapeutic areas, such as anti-inflammatory agents and neuroprotective drugs. Recent advancements in medicinal chemistry have further underscored its potential in designing drugs with improved bioavailability and efficacy.

From a synthetic perspective, the preparation of N-(butan-2-yli)-4-propylcyclohexanam involves a series of well-established organic reactions, including alkylation, cycloaddition, and amine functionalization. These methods ensure high yields and purity levels, making the compound suitable for large-scale production in industrial settings.

Moreover, the environmental impact of N-(butan-yli)-propylcyclohexaneamine has been a topic of recent research interest. Studies have shown that its production processes can be optimized to reduce energy consumption and minimize waste generation, aligning with global sustainability goals.

In conclusion, N-(butanyli)-propylcyclohexaneamine (CAS No. 1152555) is a multifaceted compound with wide-ranging applications across diverse industries. Its structural versatility and functional properties make it a valuable asset in modern chemistry research and development.